Cas no 2228805-86-3 (1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole)

• Product Name: 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole
• CAS No: 2228805-86-3
• MF: C₁₆H₂₂N₂
• MW: 242.359283924103
• CID: 6141781
• PubChem ID: 165658089
• Update Time: 2025-08-02

1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole
• EN300-1773062
• 2228805-86-3
• 1-methyl-7-[1-(piperidin-4-yl)ethyl]-1H-indole

• Inchi： 1S/C16H22N2/c1-12(13-6-9-17-10-7-13)15-5-3-4-14-8-11-18(2)16(14)15/h3-5,8,11-13,17H,6-7,9-10H2,1-2H3
• InChI Key： QNOQITSITGXTLP-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC=C2C=CN(C)C=12

Computed Properties

• Exact Mass: 242.178298710g/mol
• Monoisotopic Mass: 242.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole

Introduction to 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole (CAS No. 2228805-86-3)

1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole, with the CAS number 2228805-86-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the indole class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole make it an intriguing candidate for various pharmacological studies.

The chemical structure of 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole consists of a central indole ring with a methyl group at the 1-position and a piperidine-substituted ethyl group at the 7-position. This configuration imparts specific properties that are crucial for its biological activity. The piperidine moiety, in particular, is known to enhance the compound's ability to interact with various receptors and enzymes, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole in modulating several biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole has also been investigated for its potential neuroprotective properties. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings indicate that 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole may have therapeutic potential in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-methyl-7-1-(piperidin-4-yl)ethyl-1H-indole has also been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, preclinical studies have demonstrated that 1-methyl-7-1-(piperidin-4-y l)ethyl - 1 H - indole has low toxicity and does not exhibit significant adverse effects at therapeutic doses.

In the context of drug development, the synthetic accessibility of 1-methyl - 7 - 1 - ( piperidin - 4 - yl ) ethyl - 1 H - indole is another important consideration. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This synthetic route involves the coupling of an indole derivative with a piperidine-substituted alkyl halide, followed by deprotection steps to yield the final product.

The potential applications of 1-methyl - 7 - 1 - ( piperidin - 4 - yl ) ethyl - 1 H - indole extend beyond its direct therapeutic use. The compound can also serve as a lead molecule for further structural modifications and optimization. By introducing various functional groups or altering the substituents on the indole ring or piperidine moiety, researchers can explore a wide range of analogs with enhanced potency or selectivity.

In conclusion, 1-methyl - 7 - 1 - ( piperidin - 4 - yl ) ethyl - 1 H - indole (CAS No. 2228805 - 86 - 3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.